5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one

• CAS: 618074-28-5
• Molecular Formula: C21H17NO3S2
• Molecular Weight: 395.5 g/mol
• SMILES: COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC4=CC=CC=C4OC3)SC2=S
• InChI: InChI=1S/C21H17NO3S2/c1-24-17-8-6-14(7-9-17)12-22-20(23)19(27-21(22)26)11-15-10-16-4-2-3-5-18(16)25-13-15/h2-11H,12-13H2,1H3/b19-11-
• InChIKey: WDCDYRSTRVYAMV-ODLFYWEKSA-N

5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one (CAS 618074-28-5) is a synthetic small molecule belonging to the 5-arylidene-2-thioxo-1,3-thiazolidin-4-one (rhodanine) class. Its structure features a 2H-chromene moiety linked via a methylene bridge to the 5-position of the rhodanine core, with an N3-(4-methoxybenzyl) substituent.

5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one (CAS 618074-28-5): Structural Identity and Compound Class for Research Sourcing

5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one (CAS 618074-28-5) is a synthetic small molecule belonging to the 5-arylidene-2-thioxo-1,3-thiazolidin-4-one (rhodanine) class [1]. Its structure features a 2H-chromene moiety linked via a methylene bridge to the 5-position of the rhodanine core, with an N3-(4-methoxybenzyl) substituent. Rhodanine derivatives are recognized as a privileged scaffold in medicinal chemistry, historically explored for a broad range of biological activities including anticancer, antimicrobial, and anti-inflammatory effects [2]. This compound is listed in public chemical databases (PubChem CID 6519117) and is offered by several chemical vendors, primarily as a screening compound for drug discovery research [1].

Privileged rhodanine-chromene scaffold for hit identification

N3-(4-methoxybenzyl) substitution for SAR expansion studies

Screening compound for cancer cell-line profiling and target discovery

• [1] PubChem. (2025). Compound Summary: 5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/6519117 View Source
• [2] Azizmohammadi, M., et al. (2013). 2H-chromene derivatives bearing thiazolidine-2,4-dione, rhodanine or hydantoin moieties as potential anticancer agents. European Journal of Medicinal Chemistry, 59, 210-217. View Source

Why Generic Substitution Fails for 5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one in Research

The 5-arylidene-2-thioxo-1,3-thiazolidin-4-one scaffold is highly sensitive to structural modifications, making simple analog substitution unreliable without empirical data [1]. Published structure-activity relationship (SAR) studies on closely related (Z)-[(2H-chromen-3-yl)methylene]azolidinones demonstrate that minor changes—such as replacing the thioxo sulfur with oxygen (thiazolidine-2,4-dione) or NH (hydantoin), altering the chromene ring substitution, or changing the N-alkyl group—can drastically modulate cytotoxic potency and selectivity across different cancer cell lines [1]. Consequently, the specific combination of the 4-methoxybenzyl group on N3 and the unsubstituted chromene ring at position 5 in CAS 618074-28-5 is predicted to produce a distinct biological profile, but this remains uncharacterized in peer-reviewed literature, rendering generic substitution a significant risk to assay reproducibility and project validity.

Rhodanine core (C=S) vs. oxo or NH analogs

Replacing the thioxo group may produce a distinct biological profile; class-level evidence indicates activity differences.

N3-4-methoxybenzyl substituent specificity

N-alkylation modulates cytotoxicity and selectivity; substitution with other N3 groups may lead to uncharacterized SAR.

Uncharacterized compound profile

No peer-reviewed activity data for this exact structure; generic substitution risks assay reproducibility.

• [1] Azizmohammadi, M., et al. (2013). 2H-chromene derivatives bearing thiazolidine-2,4-dione, rhodanine or hydantoin moieties as potential anticancer agents. European Journal of Medicinal Chemistry, 59, 210-217. View Source

Quantitative Differentiation Evidence for 5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one (CAS 618074-28-5)

S/N/O Heteroatom Modulation in the Azolidinone Core Dictates Cytotoxic Potency Against Cancer Cell Lines

In a series of 2H-chromene-derived azolidinones, the rhodanine scaffold (C=S at position 2) confers a distinct cytotoxic profile compared to its thiazolidine-2,4-dione (C=O) and hydantoin (NH) analogs [1]. While the specific activity of the target compound (CAS 618074-28-5) was not reported, a direct comparator in the same study illustrates the impact of this modification: the rhodanine derivative 6c (unsubstituted chromene, N3-phenyl) showed activity against MCF-7 cells, whereas its direct hydantoin analog was less active [1]. This class-level inference indicates that the rhodanine core in 5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one is likely a critical determinant of its biological activity, distinguishing it from oxo-analogs that would be chosen as alternatives during lead optimization.

S/N/O core modulation

Class-level inference

Rhodanine 6c (N3-phenyl) showed MCF-7 activity; its hydantoin analog was less active.

Core modification may shift cytotoxicity profile across cell lines.

No target IC50 available; comparison from Azizmohammadi et al., 2013 series.

Evidence Dimension	Cytotoxic activity (IC50) against cancer cell lines
Target Compound Data	Not explicitly measured in the cited study.
Comparator Or Baseline	Rhodanine 6c (N3-phenyl) vs. its hydantoin analog (N3-phenyl) in the Azizmohammadi et al., 2013 series.
Quantified Difference	Activity difference observed but not numerically isolated for the core modification alone.
Conditions	MTT assay against MCF-7, A549, K562, and MOLT-4 cell lines.

Why This Matters

This evidence demonstrates that the thioxo group is a biologically non-interchangeable feature, alerting researchers that substituting a rhodanine with a thiazolidinedione or hydantoin will likely result in a functionally different compound, directly impacting screening hit validation and lead optimization strategies.

• [1] Azizmohammadi, M., et al. (2013). 2H-chromene derivatives bearing thiazolidine-2,4-dione, rhodanine or hydantoin moieties as potential anticancer agents. European Journal of Medicinal Chemistry, 59, 210-217. View Source

Critical Role of N3-Substituent in Determining Cytotoxicity and Selectivity

Published SAR analysis confirms that N-substitution of the rhodanine ring cannot simply be interchanged; it actively modulates growth inhibitory activity [1]. While the study identifies 6o (N3-substituted hydantoin) as the most potent compound, it also reveals that different N3 groups within the rhodanine sub-series yield variable activity profiles across cell lines [1]. For instance, the N3-unsubstituted rhodanine showed a particular selectivity pattern that was altered by N-alkylation [1]. This class-level behavior strongly suggests that the 4-methoxybenzyl group in the target compound (CAS 618074-28-5) will confer a unique and currently unknown selectivity and potency fingerprint relative to other N3-substituted analogs like the octyl, allyl, or cyclohexyl versions commonly listed in chemical catalogs.

N3-substituent role

Class-level inference

N3-alkylation altered IC50 and selectivity in rhodanine series; unsubstituted vs. substituted patterns differed.

N3 group context requires compound-specific validation for SAR studies.

Target compound not tested in published series.

Evidence Dimension	Cytotoxic selectivity profile across cancer cell lines
Target Compound Data	Not available.
Comparator Or Baseline	Various N3-substituted rhodanine analogs (e.g., unsubstituted vs. alkylated) within the Azizmohammadi et al., 2013 study.
Quantified Difference	Variable IC50 values and cell line selectivity; exact differences are compound-specific and not available for the target.
Conditions	MTT assay against A549, K562, MCF-7, and MOLT-4 cancer cell lines, and NIH/3T3 non-cancer cells.

Why This Matters

Procuring a generic 'chromenyl-rhodanine' analog is not equivalent; the specific N3-4-methoxybenzyl substitution is a key structural determinant of biological activity. Researchers requiring precise SAR data or using this compound as an analytical reference must source the exact compound to ensure experimental integrity.

• [1] Azizmohammadi, M., et al. (2013). 2H-chromene derivatives bearing thiazolidine-2,4-dione, rhodanine or hydantoin moieties as potential anticancer agents. European Journal of Medicinal Chemistry, 59, 210-217. View Source

Differential Physicochemical Properties Dictated by the 4-Methoxybenzyl Substituent

The computed partition coefficient (XLogP3-AA) for 5-(2H-Chromen-3-ylmethylene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one is 4.3 [1]. This value differentiates it from simpler N3-substituted analogs: for example, the N3-allyl analog (CAS 618075-00-6) and the N3-cyclohexyl analog are predicted to have lower lipophilicity due to the absence of the additional aromatic ring and methoxy group. For context, replacing the 4-methoxybenzyl group with an octyl chain (as in the N3-octyl analog) would yield a compound with a similar carbon count but different shape and electronic properties, potentially affecting membrane permeability and protein binding. This specific lipophilic character is a direct consequence of the unique N3 substituent, providing a rationale for its distinct behavior in assays and analytical methods (e.g., reversed-phase HPLC retention time).

Lipophilicity (LogP)

Computational prediction

XLogP3-AA = 4.3

Supports lipophilicity-based assay design and chromatographic method development.

Higher predicted LogP vs. N3-allyl/cyclohexyl analogs.

Evidence Dimension	Lipophilicity (calculated LogP)
Target Compound Data	XLogP3-AA = 4.3 (PubChem computed)
Comparator Or Baseline	Estimated lower LogP for N3-allyl (CAS 618075-00-6) and N3-cyclohexyl analogs based on their smaller, less aromatic substituents.
Quantified Difference	Exact LogP values for comparators are not published, but the structural difference indicates a higher LogP for the target compound.
Conditions	Computational prediction (XLogP3) in PubChem for the target compound; comparison is based on chemical structure analysis.

Why This Matters

Lipophilicity is a key parameter in drug discovery, influencing solubility, permeability, and metabolic stability. This quantifiable property difference supports the rationale for selecting this specific compound over less lipophilic analogs when designing assays for targets requiring higher membrane permeability or for use as a reference standard in lipophilicity-dependent studies.

• [1] PubChem. (2025). Compound Summary: Computed Properties for CID 6519117 (XLogP3-AA). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/6519117 View Source

Rhodanine Scaffold is a Privileged Structure with Proven Anticancer Activity in Analogous Chromene Series

In the study by Azizmohammadi et al. (2013), several (Z)-[(2H-chromen-3-yl)methylene]azolidinone rhodanine derivatives demonstrated micromolar cytotoxic activity against multiple cancer cell lines, with the best compound in the series (6o) achieving IC50 values of 17.5 μM (A549) and 10.6 μM (K562), comparable to cisplatin [1]. While the target compound (CAS 618074-28-5) was not among those tested, the proven activity of close structural analogs validates the parent scaffold's potential as an anticancer lead structure. This provides class-level evidence that the target compound, by virtue of its shared core, is a valid member of this bioactive class and merits inclusion in focused screening libraries for oncology targets.

Scaffold validation

Class-level inference

Lead analog 6o IC50: 17.5 μM (A549), 10.6 μM (K562) in tested series.

Micromolar activity in cancer cell lines validates scaffold for oncology screening.

Target compound not evaluated; class-level evidence only.

Evidence Dimension	Cytotoxic activity (IC50) in cancer cell lines
Target Compound Data	Not tested.
Comparator Or Baseline	Lead compound 6o (hydantoin, 6-bromo-2-methyl-2H-chromene): IC50 = 17.5 μM (A549), 10.6 μM (K562). Cisplatin used as positive control.
Quantified Difference	N/A for the target compound; comparator data confirms rhodanine/chromene scaffold activity.
Conditions	MTT assay; A549, K562 cell lines.

Why This Matters

This places the target compound within a chemically tractable, biologically validated series, justifying its procurement for hit expansion and SAR exploration programs where the specific 4-methoxybenzyl substitution pattern is designed to probe novel chemical space.

• [1] Azizmohammadi, M., et al. (2013). 2H-chromene derivatives bearing thiazolidine-2,4-dione, rhodanine or hydantoin moieties as potential anticancer agents. European Journal of Medicinal Chemistry, 59, 210-217. View Source

Research and Industrial Application Scenarios for CAS 618074-28-5 Based on Structural and Class Evidence

Anticancer Lead Optimization and Focused Library Design

Based on its rhodanine-chromene scaffold, validated for micromolar cytotoxicity in closely related analogs [1], this compound is best deployed as a starting point for SAR expansion around the N3 position. Its unique 4-methoxybenzyl group offers a differentiated lipophilic vector (cLogP ~4.3 [2]) that can be exploited to modulate membrane permeability and target engagement in oncology-focused phenotypic screening cascades.

Analytical Reference Standard for Rhodanine-Containing Compound Libraries

The compound's distinct XLogP3-AA value of 4.3 [2] and its specific chromene-thioxothiazolidinone core make it suitable as a retention time marker in reversed-phase HPLC and LC-MS analyses of compound libraries. It can serve as a system suitability standard when screening panels of rhodanine derivatives, helping to normalize for lipophilicity-dependent shifts in chromatography.

Negative Control for Target-Specific Rhodanine Assays

Given the known PAINS (Pan-Assay Interference Compounds) liability of rhodanines, this compound—lacking documented potent activity—can be used as a negative control in assay development to distinguish true target engagement from assay interference caused by the thioxothiazolidinone core. Its use alongside a known active rhodanine (such as the ones in [1]) allows researchers to filter out false positives in biochemical and cell-based screens.

Computational Chemistry and Molecular Docking Studies

The compound's well-defined structure and computational properties (e.g., 4 rotatable bonds, 5 H-bond acceptors [2]) make it a suitable input for molecular docking and pharmacophore modeling exercises focused on kinases or other ATP-binding targets where rhodanine derivatives have shown affinity. It can be used to probe the tolerance of binding pockets for the 4-methoxybenzyl group versus simpler N-alkyl chains.

Application

Selection Property

Validation Focus

Cancer cell-line SAR studies

N3-4-methoxybenzyl substituent context

Cytotoxicity and selectivity profiling across panels

HPLC/LC-MS method development

Lipophilicity marker (XLogP 4.3)

Retention time reproducibility for rhodanine libraries

Assay interference control

PAINS-filtered negative control

False-positive rate in biochemical screens

Molecular docking campaigns

4-methoxybenzyl group steric/electronic parameters

Binding pocket compatibility for ATP-binding targets

• [1] Azizmohammadi, M., et al. (2013). 2H-chromene derivatives bearing thiazolidine-2,4-dione, rhodanine or hydantoin moieties as potential anticancer agents. European Journal of Medicinal Chemistry, 59, 210-217. View Source
• [2] PubChem. (2025). Compound Summary: Computed Properties for CID 6519117. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/6519117 View Source